Cas no 62136-27-0 (1H-Pyrrolo[1,2-a]imidazol-2(3H)-one, 1-methyl-6-phenyl-)
![1H-Pyrrolo[1,2-a]imidazol-2(3H)-one, 1-methyl-6-phenyl- structure](https://www.kuujia.com/scimg/cas/62136-27-0x300.png)
62136-27-0 structure
Product Name:1H-Pyrrolo[1,2-a]imidazol-2(3H)-one, 1-methyl-6-phenyl-
CAS No:62136-27-0
Molecular Formula:C13H12N2O
Molecular Weight:212.24718
CID:456819
PubChem ID:12326403
1H-Pyrrolo[1,2-a]imidazol-2(3H)-one, 1-methyl-6-phenyl- Properties
Names and Identifiers
-
- 1H-Pyrrolo[1,2-a]imidazol-2(3H)-one, 1-methyl-6-phenyl-
- 1-methyl-6-phenyl-3H-pyrrolo[1,2-a]imidazol-2-one
- 1-Methyl-6-phenyl-1H-pyrrolo[1,2-a]imidazol-2(3H)-one
- DTXSID50489644
- 62136-27-0
-
- InChIKey: XPOCUPXEUSROMK-UHFFFAOYSA-N
- Inchi: InChI=1S/C13H12N2O/c1-14-12-7-11(8-15(12)9-13(14)16)10-5-3-2-4-6-10/h2-8H,9H2,1H3
- SMILES: CN1C(=O)CN2C1=CC(=C2)C3=CC=CC=C3
Computed Properties
- Exact Mass: 212.09506
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 1
- Monoisotopic Mass: 212.094963011g/mol
- Heavy Atom Count: 16
- Complexity: 286
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.9
- Topological Polar Surface Area: 25.2Ų
Experimental Properties
- PSA: 25.24
1H-Pyrrolo[1,2-a]imidazol-2(3H)-one, 1-methyl-6-phenyl- Related Literature
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Shalabh Gupta,John D. Corbett Dalton Trans., 2010,39, 6074-6079
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4. Back cover
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Ben Breitung,Peter Baumann,Torsten Brezesinski Nanoscale, 2016,8, 14048-14056
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Sara Saedinia Lab Chip, 2012,12, 3217-3220
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7. Monitoring clinical levels of heparin in human blood samples with an indicator-displacement assay†Jean-Patrick Francoia,Robert Pascal,Laurent Vial Chem. Commun., 2015,51, 1953-1956
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Alasdair P. M. Robertson,Jordan N. Friedmann,Hilary A. Jenkins,Neil Burford Chem. Commun., 2014,50, 7979-7981
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Mahdi Jamshidi,Ameneh Amani,Sadegh Khazalpour,Sara Torabi,Davood Nematollahi New J. Chem., 2021,45, 18246-18267
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Arthur Bertrand,Antoine Bousquet,Christine Lartigau-Dagron,Laurent Billon Chem. Commun., 2016,52, 9562-9565
62136-27-0 (1H-Pyrrolo[1,2-a]imidazol-2(3H)-one, 1-methyl-6-phenyl-) Related Products
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